3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole

• CAS RN: 2763759-13-1
• Molecular Formula: C5H6BrN3
• Molecular Weight: 188

Description

3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole (3-BrPTA) is an organic compound with a unique structure and properties that make it an attractive candidate for a variety of scientific research applications. 3-BrPTA is a heterocyclic compound with a five-membered ring containing two nitrogen atoms, one bromine atom, and three carbon atoms. It is a colorless solid that is insoluble in water and soluble in organic solvents. 3-BrPTA has a wide range of applications in organic synthesis, medicinal chemistry, and materials science.

Scientific Research Applications

3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole has a wide range of applications in scientific research. It has been used as a building block in the synthesis of a variety of organic compounds, including natural products and pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of metal complexes. In addition, 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole has been used as a ligand in the synthesis of coordination complexes and as a reagent in the synthesis of functionalized organometallic compounds.

Mechanism of Action

The mechanism of action of 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole is not well understood. However, it is believed to involve the formation of a ring-opening intermediate, which then undergoes a ring-closing reaction to form the final product. The ring-opening intermediate is believed to be stabilized by the presence of the bromine atom in the ring, which helps to increase the rate of the reaction.
Biochemical and Physiological Effects
There have been no studies examining the biochemical and physiological effects of 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole. However, due to its chemical structure, it is likely that 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole could interact with biological molecules, such as proteins and enzymes, and may have some biological activity.

Advantages and Limitations for Lab Experiments

3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole has several advantages for use in laboratory experiments. It is an inexpensive and readily available compound that can be synthesized easily and in large quantities. It is also highly soluble in organic solvents, making it easy to use in a variety of reactions. However, 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole is not soluble in water, which can limit its use in certain reactions.

Future Directions

There are several potential future directions for research on 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole. These include further studies into its mechanism of action, biochemical and physiological effects, and potential applications in organic synthesis, medicinal chemistry, and materials science. Additionally, further research could be done to explore the potential use of 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole as a catalyst or as a ligand in coordination complexes. Finally, further studies could be done to explore the potential of 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole as a drug candidate.

Synthesis Methods

3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole can be synthesized using a variety of methods. One of the most common methods is a three-step synthesis involving the reaction of an aryl bromide with an amine, followed by a nucleophilic substitution reaction, and finally a cyclization reaction. The aryl bromide and amine react in the presence of a base to form an aryl amine, which is then converted to an aryl azide via a nucleophilic substitution reaction. Finally, the aryl azide is cyclized in the presence of a base to form 3-bromo-4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazole.